Cas no 1412-99-3 (Pinifolic acid -)

• Product Name: Pinifolic acid -
• CAS No: 1412-99-3
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 152990
• Update Time: 2024-02-28

Pinifolic acid - Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepentanoicacid, 5-carboxydecahydro-b,5,8a-trimethyl-2-methylene-, (bS,1S,4aR,5R,8aR)-
• Pinifolic acid methyl ester
• 1-Naphthalenepentanoicacid, 5-carboxydecahydro-b,5,8a-trimethyl-2-methylene-, [1S-[1a(R*),4ab,5b,8aa]]-
• Labd-8(20)-ene-15,18-dioic acid, (13S)- (8CI)
• Pinifolic acid (7CI)
• Pinifolic acid
• (1S,βS,4aα)-5α-Carboxydecahydro-β,5,8aβ-trimethyl-2-methylene-1-naphthalenepentanoic acid
• Pinifolic acid -

• Inchi： 1S/C20H32O4/c1-13(12-17(21)22)6-8-15-14(2)7-9-16-19(15,3)10-5-11-20(16,4)18(23)24/h13,15-16H,2,5-12H2,1,3-4H3,(H,21,22)(H,23,24)/t13-,15-,16+,19+,20+/m0/s1
• InChI Key： HPQKNJHVWUWAOR-QBSBYYDBSA-N
• SMILES： OC([C@]1(C)CCC[C@]2(C)[C@@H](CC[C@H](C)CC(=O)O)C(=C)CC[C@H]21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 526
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids